Cas no 959578-29-1 ((R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid)

• Product Name: (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid
• CAS No: 959578-29-1
• MF: C₁₇H₂₁F₂NO₄
• MW: 341.349752187729
• MDL: MFCD06796790
• CID: 1032839
• Update Time: 2025-07-22

(R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)pyrrolidine-2-carboxylic acid
• (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid
• Boc-(R)-alpha-(3,4-difluorobenzyl)-proline
• 1-(1,1-Dimethylethyl) (2R)-2-[(3,4-difluorophenyl)methyl]-1,2-pyrrolidinedicarboxylate (ACI)

• MDL： MFCD06796790
• Inchi： 1S/C17H21F2NO4/c1-16(2,3)24-15(23)20-8-4-7-17(20,14(21)22)10-11-5-6-12(18)13(19)9-11/h5-6,9H,4,7-8,10H2,1-3H3,(H,21,22)/t17-/m1/s1
• InChI Key： UOBIEKXTHCSFGK-QGZVFWFLSA-N
• SMILES： C(C1C=CC(F)=C(F)C=1)[C@]1(CCCN1C(=O)OC(C)(C)C)C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6

Additional information on (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid

Introduction to (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic Acid (CAS No. 959578-29-1)

(R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 959578-29-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the presence of a tert-butoxycarbonyl (Boc) group and a 3,4-difluorobenzyl moiety, make it particularly valuable for the development of novel therapeutic agents.

The Boc group in (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid serves as a protective group for amino functionalities, allowing for selective modification during synthetic processes. This property is crucial in multi-step organic synthesis, where precise control over reaction pathways is essential. The 3,4-difluorobenzyl group introduces fluorine atoms into the molecular structure, which can enhance metabolic stability and binding affinity to biological targets. These characteristics make the compound a versatile building block for drug discovery efforts.

In recent years, there has been a growing interest in fluorinated compounds due to their improved pharmacokinetic properties. The incorporation of fluorine atoms can lead to increased lipophilicity, reduced susceptibility to metabolic degradation, and enhanced binding interactions with enzymes and receptors. (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid exemplifies this trend, as its structure incorporates two fluorine atoms in a strategically positioned manner. This design allows for fine-tuning of biological activity, making it an attractive candidate for further development.

Recent studies have highlighted the potential of pyrrolidine derivatives as pharmacophores in drug design. Pyrrolidine rings are commonly found in biologically active molecules due to their ability to mimic natural amino acid structures and interact with various biological targets. The presence of both fluorine and Boc-protected functionalities in (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid provides a rich framework for structural modifications and functionalization. This flexibility has enabled researchers to explore diverse chemical spaces and identify novel lead compounds with promising therapeutic potential.

The synthesis of (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid involves several sophisticated organic transformations. The introduction of the Boc group typically requires careful control of reaction conditions to ensure high yield and selectivity. Similarly, the attachment of the 3,4-difluorobenzyl moiety necessitates precise manipulation of reagents and catalysts to achieve optimal results. These synthetic challenges underscore the complexity and sophistication required in pharmaceutical chemistry research.

The utility of this compound extends beyond its role as an intermediate in drug synthesis. It has also been explored as a starting material for exploring new chemical reactions and methodologies. For instance, researchers have utilized (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid to develop novel catalytic systems that enhance the efficiency of fluorination reactions. Such advancements not only contribute to the field but also open up new avenues for synthetic innovation.

In conclusion, (R)-1-(tert-Butoxycarbonyl)-2-(3,4-difluorobenzyl)-pyrrolidine-2-carboxylic acid (CAS No. 959578-29-1) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for developing new therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the discovery and development of innovative medicines.